Cas no 26394-17-2 (Cyclopentanesulfonyl chloride)

Cyclopentanesulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly for introducing the cyclopentanesulfonyl group into target molecules. Its five-membered ring structure provides steric and electronic advantages, often enhancing reactivity and selectivity in nucleophilic substitution reactions. This compound is commonly employed in the preparation of sulfonamides, sulfonate esters, and other sulfonyl derivatives. Its stability under typical reaction conditions makes it a reliable choice for pharmaceutical and agrochemical applications. The cyclopentane moiety can also influence the physicochemical properties of the resulting derivatives, offering potential benefits in drug design. Proper handling is required due to its moisture sensitivity and potential lachrymatory effects.
Cyclopentanesulfonyl chloride structure
Cyclopentanesulfonyl chloride structure
Product Name:Cyclopentanesulfonyl chloride
CAS No:26394-17-2
MF:C5H9ClO2S
MW:168.641759634018
MDL:MFCD04117774
CID:253408
PubChem ID:24884211
Update Time:2025-06-06

Cyclopentanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanesulfonylchloride
    • CYCLOPENTANESULPHONYL CHLORIDE
    • 4-cyclopentylsulfonylchloride
    • chlorocyclopentylsulfone
    • Cyclopentansulfochlorid
    • Cyclopentansulfonylchlorid
    • Cyclopentylsulfonyl chloride
    • Cyclopentanesulfonyl chloride
    • Cyclopentanesulfonyl chloride, 90%
    • cyclopentylsulfonylchloride
    • cyclopentyl sulfonyl chloride
    • cyclopentane sulfonyl chloride
    • cyclopentane sulphonyl chloride
    • Cyclopentanesulfonic acid chloride
    • HZVKYZHPDGEECE-UHFFFAOYSA-N
    • BBL104291
    • AR3425
    • STL558572
    • SBB061213
    • EN300-62549
    • SCHEMBL68569
    • DTXSID20395440
    • CS-0171580
    • AB20732
    • MFCD04117774
    • 26394-17-2
    • A20608
    • AKOS005255170
    • AS-45604
    • A905895
    • FT-0678011
    • J-016409
    • DA-19662
    • MDL： MFCD04117774
    • Inchi： 1S/C5H9ClO2S/c6-9(7,8)5-3-1-2-4-5/h5H,1-4H2
    • InChI Key： HZVKYZHPDGEECE-UHFFFAOYSA-N
    • SMILES： ClS(C1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 168.00100
  • Monoisotopic Mass: 168.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.279 g/mL at 25 °C
  • Melting Point: No data available
  • Boiling Point: 97-99 ºC (6 Torr)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.4918
  • Solubility: Slightly soluble (3.9 g/l) (25 º C),
  • PSA: 42.52000
  • LogP: 2.57840
  • Sensitiveness: Moisture Sensitive
  • Vapor Pressure: No data available

Cyclopentanesulfonyl chloride Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： 26-36/37/39-45
  • Hazardous Material Identification： C Xi
  • HazardClass：8
  • Storage Condition：2-8 °C

Cyclopentanesulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Cyclopentanesulfonyl chloride Pricemore >>

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